4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide

• Molecular Formula: C17H23NO4S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C17H23NO4S/c1-3-21-13-7-12-18-23(19,20)17-11-10-16(22-4-2)14-8-5-6-9-15(14)17/h5-6,8-11,18H,3-4,7,12-13H2,1-2H3
• InChI Key: YPJDPGQFMWLTPU-UHFFFAOYSA-N
• SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C2=CC=CC=C21)OCC

Description

4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been investigated. In

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide is not fully understood. However, studies have suggested that the compound may inhibit enzyme activity by binding to the active site of the enzyme. Other studies have suggested that the compound may interact with cellular membranes and alter their properties.
Biochemical and Physiological Effects:
Studies have shown that 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide can have a range of biochemical and physiological effects. For example, a study published in the Journal of Medicinal Chemistry found that the compound inhibited the growth of cancer cells in vitro. Other studies have shown that the compound can inhibit the activity of certain enzymes involved in physiological processes such as respiration and acid-base balance.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide in lab experiments is that it is a potent inhibitor of certain enzymes. This makes it a useful tool for studying the role of these enzymes in biological systems. However, one limitation of using the compound is that its mechanism of action is not fully understood. This can make it difficult to interpret the results of experiments involving the compound.

Future Directions

There are many future directions for research on 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide. One area of research could focus on further investigating the compound's mechanism of action. Another area of research could focus on developing new methods for synthesizing the compound. Additionally, future research could investigate the compound's potential as a fluorescent probe for imaging biological systems. Finally, more studies are needed to explore the compound's potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide has been achieved using different methods. One common method involves the reaction of 4-ethoxynaphthalene-1-sulfonyl chloride with 3-ethoxypropylamine in the presence of a base such as triethylamine. Another method involves the reaction of 4-ethoxy-1-naphthalenesulfonic acid with 3-ethoxypropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide has been studied for its potential applications in scientific research. One area of research has focused on the compound's ability to inhibit the activity of certain enzymes. For example, a study published in the Journal of Medicinal Chemistry found that 4-ethoxy-N-(3-ethoxypropyl)naphthalene-1-sulfonamide was a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in certain types of cancer cells. Other studies have investigated the compound's potential as a fluorescent probe for imaging biological systems.